Cas no 733015-18-4 (6-ethyl-3-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one)

6-Ethyl-3-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one is a heterocyclic compound featuring a thienopyrimidinone core with distinct functional groups. Its molecular structure, incorporating sulfur and nitrogen atoms, lends itself to applications in medicinal chemistry and materials science. The presence of the sulfanyl group enhances reactivity, making it a versatile intermediate for further derivatization. The ethyl and methyl substituents contribute to its stability and solubility profile, facilitating handling in synthetic processes. This compound is particularly valuable in the development of pharmacologically active molecules, owing to its potential as a scaffold for kinase inhibitors or antimicrobial agents. Its well-defined chemical properties ensure reproducibility in research and industrial applications.

6-ethyl-3-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one structure

733015-18-4 structure

Product Name:6-ethyl-3-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one

CAS No:733015-18-4

MF:C₉H₁₀N₂OS₂

MW:226.318499088287

CID:559409

PubChem ID:2431971

Update Time:2025-10-30

6-ethyl-3-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- Thieno[2,3-d]pyrimidin-4(1H)-one,6-ethyl-2,3-dihydro-3-methyl-2-thioxo-
- Thieno[2,3-d]pyrimidin-4(1H)-one, 6-ethyl-2,3-dihydro-3-methyl-2-thioxo- (9CI)
- 6-ethyl-3-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
- AKOS016549410
- 6-Ethyl-3-methyl-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one
- EN300-05558
- Z56907612
- 6-Ethyl-2-mercapto-3-methyl-3H-thieno[2,3-d]pyrimidin-4-one
- AKOS000116477
- 6-Ethyl-2,3-dihydro-3-methyl-2-thioxothieno[2,3-d]pyrimidin-4(1H)-one
- CS-0220016
- 6-ethyl-3-methyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
- 733015-18-4
- Inchi： 1S/C9H10N2OS2/c1-3-5-4-6-7(14-5)10-9(13)11(2)8(6)12/h4H,3H2,1-2H3,(H,10,13)
- InChI Key： KGHKMMOAANAPLU-UHFFFAOYSA-N
- SMILES： S1C(CC)=CC2C(N(C)C(NC1=2)=S)=O

Computed Properties

Exact Mass: 226.023
Monoisotopic Mass: 226.023
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 92.7Å²

6-ethyl-3-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E572185-25mg	6-Ethyl-3-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one	733015-18-4		25mg	$ 50.00	2022-06-05
TRC	E572185-50mg	6-Ethyl-3-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one	733015-18-4		50mg	$ 70.00	2022-06-05
TRC	E572185-250mg	6-Ethyl-3-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one	733015-18-4		250mg	$ 275.00	2022-06-05
Chemenu	CM272978-1g	6-Ethyl-3-methyl-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one	733015-18-4	97%	1g	$***	2023-03-30
Chemenu	CM272978-5g	6-Ethyl-3-methyl-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one	733015-18-4	97%	5g	$***	2023-03-30
Chemenu	CM272978-10g	6-Ethyl-3-methyl-2-thioxo-2,3-dihydrothieno[2,3-d]pyrimidin-4(1H)-one	733015-18-4	97%	10g	$***	2023-03-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1290686-50mg	6-Ethyl-2,3-dihydro-3-methyl-2-thioxothieno[2,3-d]pyrimidin-4(1H)-one	733015-18-4	98%	50mg	￥1382.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1290686-100mg	6-Ethyl-2,3-dihydro-3-methyl-2-thioxothieno[2,3-d]pyrimidin-4(1H)-one	733015-18-4	98%	100mg	￥2235.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1290686-250mg	6-Ethyl-2,3-dihydro-3-methyl-2-thioxothieno[2,3-d]pyrimidin-4(1H)-one	733015-18-4	98%	250mg	￥2714.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1290686-500mg	6-Ethyl-2,3-dihydro-3-methyl-2-thioxothieno[2,3-d]pyrimidin-4(1H)-one	733015-18-4	98%	500mg	￥4708.00	2024-07-28